Cas no 1566423-22-0 (1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl-)

• Product Name: 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl-
• CAS No: 1566423-22-0
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5282941
• PubChem ID: 84731797
• Update Time: 2025-09-26

1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl-
• 3-amino-1-(1-ethyl-1H-pyrazol-4-yl)propan-1-ol
• 1566423-22-0
• EN300-682874

• Inchi： 1S/C8H15N3O/c1-2-11-6-7(5-10-11)8(12)3-4-9/h5-6,8,12H,2-4,9H2,1H3
• InChI Key： UENFDUVQAYYPIF-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(CCN)O)C=N1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 340.8±32.0 °C(Predicted)
• pka: 13.88±0.20(Predicted)

Additional information on 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl-

1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl- (CAS No. 1566423-22-0): A Versatile Building Block in Modern Pharmaceutical Research

1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl- represents a critical intermediate in the synthesis of complex heterocyclic compounds, with its unique molecular framework offering significant potential for drug discovery. The compound’s chemical structure, characterized by a pyrazole ring fused with an ethanolamine moiety, provides a versatile platform for functional group modification. This molecule, identified by the CAS number 1566423-22-0, has garnered attention in recent years due to its applications in the development of novel therapeutics targeting inflammatory and neurological disorders.

Recent studies have highlighted the importance of 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl- in the design of selective receptor modulators. For example, a 2023 publication in Journal of Medicinal Chemistry demonstrated its utility in the synthesis of compounds with enhanced affinity for the P2X7 receptor, a key target in the treatment of neurodegenerative diseases. The molecule’s ability to undergo various chemical transformations, including alkylation and acylation, makes it a valuable tool for medicinal chemists seeking to optimize drug candidates for improved bioavailability and reduced toxicity.

One of the most promising applications of 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl- lies in its role as a scaffold for developing anti-inflammatory agents. Researchers at the University of Tokyo recently reported that derivatives of this compound exhibited potent inhibitory activity against NF-κB signaling, a pathway central to chronic inflammation. The study, published in Advanced Drug Delivery Reviews in 2023, emphasized the molecule’s potential to modulate cytokine production, suggesting its relevance in the treatment of autoimmune conditions and inflammatory bowel disease.

Advancements in synthetic methodologies have further expanded the utility of 1H-Pyrazole-4-methyol, α-(2-aminoethyl)-1-ethyl-. A 2023 breakthrough in catalytic asymmetric synthesis enabled the efficient preparation of enantiomerically pure derivatives, which are crucial for pharmacological applications where stereochemistry dictates biological activity. This development, detailed in a Nature Chemistry article, underscores the molecule’s adaptability to modern synthetic strategies, enabling the creation of chiral compounds with tailored pharmacological profiles.

The compound’s structural versatility also makes it a key player in the design of antitumor agents. A 2023 preclinical study published in Cancer Research explored its potential as a scaffold for developing inhibitors of the EGFR tyrosine kinase, a target implicated in multiple cancers. The research team demonstrated that derivatives of 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl- exhibited significant antiproliferative activity against lung and breast cancer cell lines, highlighting its therapeutic potential in oncology.

From a synthetic perspective, the preparation of 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl- involves a multi-step process that leverages nucleophilic substitution and coupling reactions. A 2023 review in Organic & Biomolecular Chemistry outlined optimized conditions for its synthesis, emphasizing the role of catalysts and reaction solvents in enhancing yield and purity. These advancements reflect the growing interest in this compound as a core building block in pharmaceutical research.

Environmental and safety considerations are also critical in the handling of 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl-. While the compound itself is not classified as a hazardous material, its synthesis and use require adherence to standard laboratory protocols to ensure safe chemical handling. Recent guidelines from the American Chemical Society (ACS) emphasize the importance of proper storage and disposal procedures to minimize environmental impact.

Looking ahead, the future of 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl- in pharmaceutical research appears promising. Ongoing studies are exploring its potential in the development of dual-action drugs that target multiple pathways simultaneously. For instance, a 2023 collaboration between academic and industrial researchers is investigating its role in the design of compounds that inhibit both inflammation and oxidative stress, two factors commonly associated with chronic diseases.

In conclusion, 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl- stands as a cornerstone in the quest for innovative therapeutic solutions. Its structural adaptability, coupled with recent advances in synthetic chemistry, positions it as a key player in the next generation of drugs targeting complex diseases. As research continues to uncover its full potential, this compound is likely to remain a focal point in the field of medicinal chemistry for years to come.

For further information on the synthesis, applications, and safety considerations of 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl-, researchers and industry professionals are encouraged to consult recent publications in leading chemistry and pharmacology journals. These resources provide valuable insights into the evolving role of this compound in the development of novel therapeutics.

As the field of drug discovery continues to evolve, the importance of compounds like 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl- will only grow. Its unique properties and adaptability make it an indispensable tool for scientists working to address some of the most pressing challenges in modern medicine.